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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B13392293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethylsonchifolin, a sesquiterpenoid, is a natural compound that has garnered interest

within the scientific community. This technical guide provides a comprehensive overview of its

physicochemical properties and solubility characteristics, essential data for researchers

engaged in natural product chemistry, pharmacology, and drug development. The information

presented herein is a synthesis of available data, including predicted values where

experimental data is not currently available.

Physicochemical Properties
The fundamental physicochemical properties of demethylsonchifolin are summarized in the

table below. These parameters are critical for understanding the compound's behavior in

various experimental and physiological settings.
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Property Value Data Type

CAS Number 956384-55-7 Experimental

Molecular Formula C₂₀H₂₄O₆ Experimental

Molecular Weight 360.401 g/mol Calculated

Boiling Point 563.2 ± 50.0 °C at 760 mmHg Predicted[1]

Density 1.2 ± 0.1 g/cm³ Predicted[1]

pKa 4.49 ± 0.60 Predicted[1]

LogP 3.90 Calculated[1]

Flash Point 198.0 ± 23.6 °C Predicted[1]

Note: Predicted values are computationally derived and should be confirmed by experimental

methods for rigorous applications.

Solubility Profile
Demethylsonchifolin is classified as a sesquiterpene lactone. Compounds in this class are

typically characterized by their lipophilic nature, which dictates their solubility in various

solvents. Generally, sesquiterpene lactones exhibit poor solubility in water.

While specific quantitative solubility data for demethylsonchifolin in common laboratory

solvents is not extensively documented, based on its structural class, the following solubility

profile can be anticipated:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://encyclopedia.pub/entry/830
https://encyclopedia.pub/entry/830
https://encyclopedia.pub/entry/830
https://encyclopedia.pub/entry/830
https://encyclopedia.pub/entry/830
https://www.benchchem.com/product/b13392293?utm_src=pdf-body
https://www.benchchem.com/product/b13392293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13392293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Expected Solubility

Water Low to Insoluble

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Chloroform Soluble

For drug discovery and in vitro screening programs, DMSO is a common solvent for preparing

stock solutions of both polar and nonpolar compounds due to its high solubilizing capacity and

miscibility with aqueous media. However, it is crucial to consider the potential for solvent-

induced cytotoxicity in biological assays. Studies have shown that while ethanol and methanol

are generally well-tolerated by cell lines at lower concentrations, DMSO can exhibit toxicity at

concentrations as low as 1.25%.

Experimental Protocols
Determination of Melting Point (Capillary Method)
The melting point of a solid compound is a key indicator of its purity. The capillary method is a

standard technique for its determination.

Methodology:

Sample Preparation: Ensure the demethylsonchifolin sample is completely dry and finely

powdered.

Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary

tube, ensuring the sample is tightly packed to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating:
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For an unknown compound, a rapid heating rate (10-20 °C/minute) can be used to

determine an approximate melting range.

For a more precise measurement, a slower heating rate (1-2 °C/minute) should be

employed, starting from a temperature approximately 20 °C below the anticipated melting

point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample has liquefied. A sharp melting

range (typically 0.5-2 °C) is indicative of a pure compound.

Determination of Aqueous Solubility (Shake-Flask
Method with UV/Vis Spectrophotometry)
The shake-flask method is a classical approach to determining the equilibrium solubility of a

compound.

Methodology:

Preparation of Saturated Solution:

Add an excess amount of demethylsonchifolin to a known volume of purified water in a

sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

Allow the suspension to settle.

Separate the solid and liquid phases by centrifugation and/or filtration through a non-

adsorptive filter (e.g., 0.22 µm PVDF).

Quantification:

Prepare a series of standard solutions of demethylsonchifolin of known concentrations

in a suitable solvent (e.g., ethanol or methanol).
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Dilute an aliquot of the clear, saturated aqueous filtrate with the same solvent used for the

standards.

Measure the absorbance of the standard solutions and the diluted filtrate at the

wavelength of maximum absorbance (λmax) for demethylsonchifolin using a UV/Vis

spectrophotometer.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of demethylsonchifolin in the diluted filtrate from the

calibration curve and calculate the aqueous solubility, taking into account the dilution

factor.

Biological Activity and Associated Signaling
Pathway
While direct studies on the signaling pathways modulated by demethylsonchifolin are limited,

related compounds, particularly other sesquiterpene lactones and demethylated flavonoids,

have been reported to exhibit significant anti-inflammatory and anticancer activities. A key

pathway implicated in these effects is the Nuclear Factor-kappa B (NF-κB) signaling pathway.

NF-κB is a crucial transcription factor that regulates the expression of numerous genes

involved in inflammation, cell survival, and proliferation.

The diagram below illustrates a simplified representation of the canonical NF-κB signaling

pathway, a potential target for demethylsonchifolin's biological activity.
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Figure 1: Canonical NF-κB Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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